Cas no 1823549-46-7 (3-(Thiophen-3-yl)pyrazine-2-carboxylic acid)

• Product Name: 3-(Thiophen-3-yl)pyrazine-2-carboxylic acid
• CAS No: 1823549-46-7
• MF: C₉H₆N₂O₂S
• MW: 206.221140384674
• MDL: MFCD28165991
• CID: 5042053
• PubChem ID: 86263249
• Update Time: 2026-02-28

3-(Thiophen-3-yl)pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(thiophen-3-yl)pyrazine-2-carboxylic acid
• 3-thiophen-3-ylpyrazine-2-carboxylic acid
• 3-(Thiophen-3-yl)pyrazine-2-carboxylic acid

• MDL： MFCD28165991
• Inchi： 1S/C9H6N2O2S/c12-9(13)8-7(10-2-3-11-8)6-1-4-14-5-6/h1-5H,(H,12,13)
• InChI Key： RVJZXVWJNPXCMV-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C(C(=O)O)=NC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• XLogP3: 1
• Topological Polar Surface Area: 91.3

Additional information on 3-(Thiophen-3-yl)pyrazine-2-carboxylic acid

Professional Introduction to 3-(Thiophen-3-yl)pyrazine-2-carboxylic acid (CAS No. 1823549-46-7)

3-(Thiophen-3-yl)pyrazine-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1823549-46-7, is a significant compound in the realm of medicinal chemistry and pharmaceutical research. This heterocyclic organic molecule combines the structural features of thiophene and pyrazine, two prominent scaffolds widely explored for their pharmacological properties. The compound’s unique framework, featuring a carboxylic acid functional group at the 2-position of the pyrazine ring and a thiophenyl moiety at the 3-position, positions it as a versatile intermediate in the synthesis of biologically active molecules.

The thiophen-3-yl substituent contributes to the compound’s electronic and steric properties, influencing its interactions with biological targets. Thiophenes are well-documented for their role in various therapeutic applications, including antiviral, antibacterial, and anticancer agents. The integration of this motif with the pyrazine core enhances the molecule’s potential for binding to specific biological receptors or enzymes. Such structural design is a cornerstone in drug discovery, leveraging scaffold hopping and functional group modifications to optimize pharmacokinetic and pharmacodynamic profiles.

In recent years, 3-(Thiophen-3-yl)pyrazine-2-carboxylic acid has garnered attention in academic and industrial research due to its potential as a building block for novel therapeutic agents. The compound’s carboxylic acid functionality allows for further derivatization, enabling the creation of esters, amides, or salts that may enhance solubility or bioavailability. This adaptability makes it a valuable asset in medicinal chemistry libraries used by pharmaceutical companies and research institutions.

One of the most compelling aspects of 3-(Thiophen-3-yl)pyrazine-2-carboxylic acid is its role in the development of small-molecule inhibitors targeting key biological pathways. For instance, studies have explored its derivatives as potential modulators of enzyme activity relevant to inflammatory diseases and metabolic disorders. The pyrazine ring, known for its ability to engage with aromatic pockets in proteins, provides a stable scaffold that can be fine-tuned through structural modifications. This has led to investigations into its use as a precursor for kinase inhibitors, which play a crucial role in oncology research.

The thiophenyl group introduces sulfur atoms into the molecular structure, which can participate in hydrogen bonding or metal coordination interactions. These properties are particularly advantageous in designing molecules that interact with metalloenzymes or require specific binding affinities. Recent advancements in computational chemistry have enabled researchers to predict how modifications to this compound might affect its binding affinity and selectivity for target proteins. Such simulations are increasingly integral to modern drug discovery pipelines, reducing the reliance on empirical screening alone.

Furthermore, 3-(Thiophen-3-yl)pyrazine-2-carboxylic acid has been studied in the context of material science applications beyond pharmaceuticals. Its ability to form stable complexes with other molecules makes it a candidate for use in sensor technologies or organic electronics. The compound’s photophysical properties have also been explored, with potential applications in optoelectronic devices such as organic light-emitting diodes (OLEDs). These interdisciplinary uses highlight the versatility of this chemical entity.

The synthesis of 3-(Thiophen-3-yl)pyrazine-2-carboxylic acid typically involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include cross-coupling reactions between halogenated thiophenes and pyrazine derivatives, followed by carboxylation at the desired position. Advances in catalytic systems have improved both yield and efficiency in these processes, making large-scale production more feasible. Such innovations are critical for bridging the gap between academic research and industrial applications.

In conclusion,3-(Thiophen-3-yl)pyrazine-2-carboxylic acid (CAS No. 1823549-46-7) represents a promising compound with diverse applications in medicinal chemistry and beyond. Its unique structural features—combining a pyrazine core with a thiophenyl substituent—offer opportunities for designing novel bioactive molecules targeting various diseases. As research continues to uncover new therapeutic pathways and material science innovations,this compound will likely remain at the forefront of scientific exploration, contributing to advancements that improve human health and technological capabilities.